Cas no 2839144-50-0 (N-(6-Cyano-2-pyrazinyl)-N′-phenylurea)

• Product Name: N-(6-Cyano-2-pyrazinyl)-N′-phenylurea
• CAS No: 2839144-50-0
• MF: C₁₂H₉N₅O
• MW: 239.232761144638
• CID: 6051337
• Update Time: 2025-06-13

N-(6-Cyano-2-pyrazinyl)-N′-phenylurea Chemical and Physical Properties

Names and Identifiers

• N-(6-Cyano-2-pyrazinyl)-N′-phenylurea

• Inchi： 1S/C12H9N5O/c13-6-10-7-14-8-11(15-10)17-12(18)16-9-4-2-1-3-5-9/h1-5,7-8H,(H2,15,16,17,18)
• InChI Key： JORRBAZNXIFWHC-UHFFFAOYSA-N
• SMILES： N(C1=NC(C#N)=CN=C1)C(NC1=CC=CC=C1)=O

Experimental Properties

• Density: 1.36±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 332.6±42.0 °C(Predicted)
• pka: 11.43±0.70(Predicted)

Additional information on N-(6-Cyano-2-pyrazinyl)-N′-phenylurea

Recent Advances in the Study of N-(6-Cyano-2-pyrazinyl)-N′-phenylurea (CAS: 2839144-50-0) as a Novel Therapeutic Agent

N-(6-Cyano-2-pyrazinyl)-N′-phenylurea (CAS: 2839144-50-0) has recently emerged as a promising small-molecule compound in the field of chemical biology and medicinal chemistry. This urea derivative, characterized by its unique pyrazine-cyano scaffold, has attracted significant attention due to its potential applications in targeted therapy and drug development. Recent studies have focused on elucidating its mechanism of action, pharmacokinetic properties, and therapeutic efficacy across various disease models.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated that N-(6-Cyano-2-pyrazinyl)-N′-phenylurea exhibits potent inhibitory activity against several kinase targets, particularly showing nanomolar affinity for specific tyrosine kinases involved in oncogenic signaling pathways. The compound's structural features, including the electron-withdrawing cyano group and the hydrogen-bonding capacity of the urea moiety, contribute to its remarkable target selectivity and binding affinity.

In cancer research, preclinical evaluations have revealed that this compound effectively inhibits tumor growth in xenograft models of non-small cell lung cancer (NSCLC) and colorectal carcinoma. Mechanistic studies using proteomics approaches identified that the compound induces cell cycle arrest at G2/M phase and promotes apoptosis through modulation of the Bcl-2 family proteins. These findings were further supported by transcriptomic analysis showing significant downregulation of survival pathways.

Recent structural optimization efforts have focused on improving the compound's metabolic stability and oral bioavailability. A 2024 structure-activity relationship (SAR) study introduced various modifications to the phenyl ring and pyrazine core, leading to derivatives with enhanced pharmacokinetic profiles while maintaining target potency. These advancements have positioned N-(6-Cyano-2-pyrazinyl)-N′-phenylurea as a valuable lead compound for further drug development.

Beyond oncology applications, emerging research has explored the compound's potential in inflammatory diseases. A recent publication in ACS Chemical Biology reported its ability to modulate key inflammatory mediators through unexpected interactions with non-kinase targets, suggesting broader therapeutic applications than initially anticipated. This polypharmacological profile makes it particularly interesting for complex disease treatment.

The synthesis and scale-up of N-(6-Cyano-2-pyrazinyl)-N′-phenylurea have also seen significant progress, with recent patents disclosing improved synthetic routes with better yields and purity. Analytical method development has kept pace, with validated HPLC and LC-MS methods now available for quality control and pharmacokinetic studies.

Looking forward, several pharmaceutical companies have included derivatives of this compound in their pipelines, with Phase I clinical trials expected to begin in 2025 for selected indications. The continued investigation of this chemical scaffold demonstrates how fundamental chemical biology research can translate into promising therapeutic candidates with diverse clinical applications.